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Compound of Interest

Compound Name: IR-806

CAS No.: 757960-10-4

Cat. No.: B12066224

Get Quote

For Immediate Release

This technical guide provides an in-depth overview of IR-806, a near-infrared (NIR) cyanine

dye, for researchers, scientists, and drug development professionals. The document

consolidates critical safety data, handling protocols, and detailed experimental methodologies

to ensure safe and effective laboratory use.

Chemical and Physical Properties
IR-806 is a water-soluble, photo-stable cyanine dye with a strong absorption peak in the near-

infrared spectrum, making it valuable for a range of biomedical and materials science

applications.[1] Key properties are summarized below.
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Property Value Reference

Synonym

2-[2-[2-chloro-3-[2-[1,3-

dihydro-3,3-dimethyl-1-(4-

sulfobutyl)-2H-indol-2-ylidene]-

ethylidene]-1-cyclopenten-1-

yl]-ethenyl]-3,3-dimethyl-1-(4-

sulfobutyl)-3H-indolium

hydroxide, inner salt sodium

salt

[1]

CAS Number 757960-10-4

Molecular Formula C₃₇H₄₄ClN₂NaO₆S₂ [1]

Molecular Weight 735.33 g/mol [1]

Appearance Green to dark green solid [2]

Melting Point 214-218 °C [1]

Maximum Absorption (λmax) 806 nm [1]

Purity ≥ 90% [1]

Safety Data and Handling
Proper handling of IR-806 is crucial to ensure laboratory safety. This section outlines the

necessary personal protective equipment (PPE), storage conditions, and first aid measures.

Hazard Identification and Personal Protective Equipment
IR-806 is classified as a combustible solid. While specific toxicological data is not readily

available in the provided search results, standard laboratory precautions for handling chemical

dyes should be strictly followed.
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Precaution Specification Reference

Eye Protection Eyeshields or safety glasses

Hand Protection Chemical-resistant gloves

Respiratory Protection Type N95 (US) dust mask

Storage and Stability
Proper storage is essential to maintain the stability and efficacy of IR-806 dye.

Condition Temperature Duration Notes Reference

Powder -20°C 3 years

Store in a sealed

container,

protected from

moisture.

[2]

4°C 2 years [2]

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[2]

-20°C 1 month [2]

First Aid Measures
In case of exposure, the following first aid measures should be taken.
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Exposure Route First Aid Protocol

Eyes

Rinse immediately with plenty of water for at

least 15 minutes. Seek medical attention if

irritation persists.

Skin
Wash off immediately with plenty of water and

soap.

Inhalation
Move to fresh air. If breathing is difficult, provide

artificial respiration and seek medical attention.

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

medical attention.

Experimental Protocols and Applications
IR-806 is a versatile dye with applications in bio-imaging, photothermal therapy, and materials

science. This section details common experimental methodologies.

Preparation of Stock Solutions
A fundamental step in many experimental workflows is the preparation of a stock solution. Due

to its hygroscopic nature, it is recommended to use newly opened DMSO.
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Stock Solution Preparation

Weigh IR-806 powder

Dissolve in appropriate solvent (e.g., DMSO)

Use ultrasonic bath if needed to aid dissolution

Aliquot into smaller volumes

Store at recommended temperature (-80°C or -20°C)
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Nanoprobe Synthesis Workflow

Activate IR-806 and Folic Acid
with EDC/NHS in DMSO

Add PL-PEG-NH₂ coated UCNs

Stir at Room Temperature for 4 hours

Purify by Centrifugation

Resuspend in DMSO
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Conceptual PTT Workflow

Prepare IR-806 Nanoparticles

Incubate with Target Cells/Tissue

NIR Laser Irradiation (e.g., 808 nm)

Photothermal Conversion & Heat Generation

Cell Ablation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12066224/docs#ir-806-dye-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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